Cas no 851052-88-5 (methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate)

• Product Name: methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate
• CAS No: 851052-88-5
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 3472335
• PubChem ID: 4794414
• Update Time: 2025-05-20

methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• L-VALINE, N-[(4-CHLOROPHENYL)METHYL]-, METHYL ESTER
• methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate

• Inchi： 1S/C13H18ClNO2/c1-9(2)12(13(16)17-3)15-8-10-4-6-11(14)7-5-10/h4-7,9,12,15H,8H2,1-3H3/t12-/m0/s1
• InChI Key： WWPDSTHUZRRKCU-LBPRGKRZSA-N
• SMILES： C(OC)(=O)[C@H](C(C)C)NCC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate

Comprehensive Overview of Methyl 2-{(4-Chlorophenyl)Methylamino}-3-Methylbutanoate (CAS No. 851052-88-5)

Methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate (CAS No. 851052-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique methylamino and chlorophenyl functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure, combining a methyl ester moiety with a branched alkyl chain, contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for custom synthesis intermediates like methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role as a chiral building block for asymmetric synthesis, a topic frequently searched in academic databases. The compound's 4-chlorophenyl group is often associated with bioactivity, aligning with current trends in structure-activity relationship (SAR) studies for targeted therapies.

The synthesis of CAS 851052-88-5 typically involves multi-step reactions, including N-alkylation and esterification processes, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, addressing common queries about compound characterization methods. Its stability under various pH conditions makes it suitable for formulation development, a hot topic in pharmaceutical forums.

From an industrial perspective, methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate is often discussed alongside scalable synthesis protocols and cost-effective production strategies. Environmental considerations have led to increased searches for solvent-free reactions or catalytic alternatives in its manufacturing process. The compound's logP value and water solubility data are frequently requested parameters, reflecting the growing emphasis on ADMET prediction in early-stage research.

Emerging applications of this compound include its use in peptide mimetics and small molecule inhibitors, areas dominating recent scientific literature. Its methyl ester functionality allows for further derivatization, answering frequent search queries about functional group interconversion techniques. Safety data sheets emphasize standard laboratory handling procedures, with particular attention to personal protective equipment (PPE) requirements during manipulation.

In the context of intellectual property, CAS 851052-88-5 appears in several patents related to kinase modulation and metabolic pathway intervention, addressing trending searches about patent landscape analysis. Comparative studies with analogous compounds often focus on its steric effects and electronic properties, which influence molecular recognition processes. These characteristics make it a subject of interest in computational chemistry simulations, another rapidly growing field.

The global market for fine chemicals containing this compound shows steady growth, particularly in regions with strong contract research organization (CRO) networks. Analytical challenges such as enantiomeric purity determination and trace impurity profiling are frequently discussed in technical forums, reflecting real-world application concerns. Storage recommendations typically suggest anhydrous conditions and temperature-controlled environments to maintain stability.

Academic interest in methyl 2-{(4-chlorophenyl)methylamino}-3-methylbutanoate extends to its potential in bioconjugation chemistry and prodrug design, addressing current searches about targeted drug delivery systems. Its crystalline form characterization is another area of investigation, important for polymorph screening in preformulation studies. The compound's compatibility with various coupling reagents is often explored in peptide synthesis contexts.

From a regulatory standpoint, proper documentation of batch-to-batch consistency and spectral data for CAS 851052-88-5 is essential for compliance with Good Manufacturing Practice (GMP) standards. These requirements generate frequent searches about quality assurance protocols in fine chemical production. The compound's role in high-throughput screening libraries also makes it relevant to current discussions about drug discovery acceleration methodologies.

Future research directions may explore the compound's utility in click chemistry applications or as a template for molecularly imprinted polymers, both trending topics in materials science. Its structure-property relationships continue to be modeled using advanced cheminformatics tools, addressing the increasing demand for predictive modeling in chemical research. These diverse applications ensure sustained scientific and commercial interest in this versatile chemical entity.